Cas no 1314801-63-2 ((1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine)

(1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine structure
1314801-63-2 structure
Product Name:(1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine
CAS No:1314801-63-2
MF:C15H21BrN2
MW:309.244642972946
CID:3163833
PubChem ID:53302872
Update Time:2025-04-21

(1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

    • AT 1001
    • N-(2-bromophenyl)-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine
    • 2108826-18-0
    • 1314801-63-2
    • SCHEMBL2188457
    • BDBM50534287
    • CHEMBL4519018
    • (1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine
    • Inchi: 1S/C15H21BrN2/c1-18-12-5-4-6-13(18)10-11(9-12)17-15-8-3-2-7-14(15)16/h2-3,7-8,11-13,17H,4-6,9-10H2,1H3
    • InChI Key: UZJWAFOJOSGEKL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1NC1CC2CCCC(C1)N2C

Computed Properties

  • Exact Mass: 308.08881Da
  • Monoisotopic Mass: 308.08881Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Color/Form: Solid powder

(1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

(1R,3r,5S)-N-(2-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine Pricemore >>

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